Cas no 2711075-48-6 (1H-pyrazole-4-carbonitrile-d3)

• Product Name: 1H-pyrazole-4-carbonitrile-d3
• CAS No: 2711075-48-6
• MF: C₄H₃N₃
• MW: 96.1052048206329
• CID: 6826638
• PubChem ID: 172404437
• Update Time: 2025-02-24

1H-pyrazole-4-carbonitrile-d3 Chemical and Physical Properties

Names and Identifiers

• 2711075-48-6
• CS-24805
• 1H-pyrazole-4-carbonitrile-d3

• Inchi： 1S/C4H3N3/c5-1-4-2-6-7-3-4/h2-3H,(H,6,7)/i2D,3D/hD
• InChI Key： NUGZBVBZIDWZAD-GTDALWBISA-N
• SMILES： N1([2H])C([2H])=C(C#N)C([2H])=N1

Computed Properties

• Exact Mass: 96.051527346Da
• Monoisotopic Mass: 96.051527346Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.5Ų